Cas no 10066-20-3 (1H-Benzimidazole, 1-hydroxy-2-phenyl-, 3-oxide)

• Product Name: 1H-Benzimidazole, 1-hydroxy-2-phenyl-, 3-oxide
• CAS No: 10066-20-3
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1127067
• PubChem ID: 3849409
• Update Time: 2025-04-20

1H-Benzimidazole, 1-hydroxy-2-phenyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-hydroxy-2-phenyl-, 3-oxide
• 1-hydroxy-3-oxido-2-phenylbenzimidazol-3-ium
• 1-hydroxy-2-phenylbenzimidazole-3-oxide
• 10066-20-3
• DTXSID50397290

• Inchi： 1S/C13H10N2O2/c16-14-11-8-4-5-9-12(11)15(17)13(14)10-6-2-1-3-7-10/h1-9,16H
• InChI Key： QZXHSJLKZPAUEY-UHFFFAOYSA-N
• SMILES： ON1C2C=CC=CC=2[N+](=C1C1C=CC=CC=1)[O-]

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 52.1
• LogP: 2.97410